Cas no 1570096-06-8 (3-fluoro-5-(2-methyloxiran-2-yl)pyridine)

• Product Name: 3-fluoro-5-(2-methyloxiran-2-yl)pyridine
• CAS No: 1570096-06-8
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 5901724
• PubChem ID: 90042498
• Update Time: 2025-08-05

3-fluoro-5-(2-methyloxiran-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(2-methyloxiran-2-yl)pyridine
• SCHEMBL15571766
• 1570096-06-8
• EN300-1805356
• RQCUMLCAAVABBE-UHFFFAOYSA-N

• Inchi： 1S/C8H8FNO/c1-8(5-11-8)6-2-7(9)4-10-3-6/h2-4H,5H2,1H3
• InChI Key： RQCUMLCAAVABBE-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1(C)CO1

Computed Properties

• Exact Mass: 153.058992041g/mol
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 25.4Ų

Additional information on 3-fluoro-5-(2-methyloxiran-2-yl)pyridine

Introduction to 3-Fluoro-5-(2-methyloxiran-2-yl)pyridine (CAS No. 1570096-06-8)

3-Fluoro-5-(2-methyloxiran-2-yl)pyridine, identified by its CAS number 1570096-06-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with a fluoro group at the 3-position and an oxiran moiety at the 5-position, linked through a methyl group. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The fluoro substituent in 3-fluoro-5-(2-methyloxiran-2-yl)pyridine is well-known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of associated molecules. Fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of drug candidates. This property has led to extensive exploration of fluorinated compounds in medicinal chemistry, particularly in the development of antiviral, anticancer, and anti-inflammatory agents.

The oxiran group in this compound serves as a versatile handle for further functionalization. Oxiranes are highly reactive epoxides that can undergo nucleophilic ring-opening reactions, allowing for the introduction of various substituents at specific positions. This reactivity makes 3-fluoro-5-(2-methyloxiran-2-yl)pyridine a valuable building block in synthetic chemistry, enabling the construction of complex molecular architectures.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have shown promise in various therapeutic areas due to their favorable biological properties. The combination of a pyridine core with fluorine and oxiran substituents in 3-fluoro-5-(2-methyloxiran-2-yl)pyridine positions it as a potential candidate for further exploration in drug discovery.

The synthesis of 3-fluoro-5-(2-methyloxiran-2-yl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by protection-deprotection strategies to introduce the oxiran moiety. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency.

The pharmaceutical industry has been actively investigating the potential of 3-fluoro-5-(2-methyloxiran-2-yl)pyridine as a scaffold for novel drug candidates. Preliminary studies have demonstrated its utility in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both fluorine and oxiran groups provides multiple opportunities for further derivatization, allowing researchers to fine-tune the biological activity of the compound.

One notable area of research involves the use of 3-fluoro-5-(2-methyloxiran-2-yl)pyridine in the development of antiviral agents. The fluoro group has been shown to improve the antiviral efficacy of small molecule inhibitors by enhancing their ability to penetrate viral membranes and inhibit viral replication. Additionally, the oxiran moiety can be functionalized to introduce specific pharmacophores that target viral enzymes or receptors.

The impact of 3-fluoro-5-(2-methyloxiran-2-yl)pyridine extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly leveraging this compound as a key intermediate in large-scale synthesis processes. The ability to efficiently produce high-purity batches of this compound is essential for meeting the demand for novel drug candidates.

In conclusion, 3-fluoro-5-(2-methyloxiran-2-yl)pyridine (CAS No. 1570096-06-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a fluoro group and an oxiran moiety, make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.